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Compound of Interest

Compound Name: 1-(2-Furyl)ethanol-d3

Cat. No.: B13440619

Essential Safety and Handling Guide for 1-(2-
Furyl)ethanol-d3

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 1-(2-Furyl)ethanol-d3 in a laboratory setting. The information
is intended for researchers, scientists, and professionals in drug development to ensure safe
and compliant laboratory practices.

Hazard Identification and Personal Protective
Equipment (PPE)

1-(2-Furyl)ethanol-d3 should be handled with the same precautions as its non-deuterated
analog, furfuryl alcohol, which is classified as a combustible liquid and is associated with
multiple health hazards.[1][2][3] Proper PPE is mandatory to minimize exposure and ensure
personal safety.

Recommended Personal Protective Equipment:
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Protection Type

Specific Recommendations

Rationale

Eye Protection

Chemical splash goggles
meeting ANSI Z87.1
standards. A face shield should
be worn in addition to goggles
when handling larger
gquantities or when there is a

significant splash risk.[4]

Protects against splashes and
vapors that can cause serious
eye irritation.[1][2]

Hand Protection

Chemically resistant gloves
(e.g., nitrile, neoprene). Double
gloving is recommended.
Change gloves immediately if

contaminated.

Prevents skin contact, as the
substance is harmful and can

be absorbed through the skin.
[2]

Body Protection

Flame-resistant lab coat.[4][5]
Ensure the lab coat is fully
buttoned with sleeves rolled

down.

Provides a barrier against
spills and splashes of the

combustible liquid.[5]

Respiratory Protection

All handling of 1-(2-
Furyl)ethanol-d3 should be
conducted in a certified
chemical fume hood to avoid
inhalation of vapors.[1][5] For
situations with a potential for
high vapor concentration or
spills, a NIOSH-approved
respirator with an organic
vapor cartridge may be

necessary.

The substance is fatal if
inhaled and may cause

respiratory irritation.[1][2]

Footwear

Closed-toe shoes made of a

non-porous material.

Protects feet from spills.

Safe Handling and Operational Plan

Adherence to a strict operational plan is crucial for the safe handling of 1-(2-Furyl)ethanol-d3.
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Experimental Workflow:
Caption: Workflow for the safe handling of 1-(2-Furyl)ethanol-d3.
Step-by-Step Handling Procedures:

e Preparation:

[e]

Thoroughly review the Safety Data Sheet (SDS) for furfuryl alcohol.[6]

o

Ensure a certified chemical fume hood is operational.[5]

[¢]

Don all required personal protective equipment as outlined in the table above.

[¢]

Have spill control materials readily available.
e Chemical Transfer:

o Conduct all transfers of 1-(2-Furyl)ethanol-d3 inside a chemical fume hood to minimize
vapor accumulation.[5][7]

o For transfers from larger containers, ensure proper bonding and grounding to prevent
static discharge, which can be an ignition source.[8]

e During the Experiment:

[¢]

Keep the container of 1-(2-Furyl)ethanol-d3 tightly closed when not in use.[5]

[e]

Avoid contact with heat, sparks, open flames, and other ignition sources.[5][7]

[e]

Use spark-proof equipment and avoid heating with open flames.[8]

o

Ensure adequate ventilation at all times.[6]

Storage and Disposal Plan

Proper storage and waste disposal are critical for maintaining a safe laboratory environment.

Storage:
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Parameter Requirement Reason
Store in a designated and To protect from ignition
Location labeled flammable liquid sources and contain potential
storage cabinet.[9] spills or fires.
) Keep in a tightly closed, To prevent vapor release and
Container ) ) )
properly labeled container. accidental misuse.
Store in a cool, well-ventilated To minimize vapor pressure
Temperature

area away from heat.[3]

and reduce the risk of ignition.

Incompatibilities

Segregate from strong

oxidizing agents.

To prevent potentially

hazardous chemical reactions.

Disposal:

» Waste Segregation:

o Collect all waste containing 1-(2-Furyl)ethanol-d3 in a dedicated, labeled, and sealed

waste container.

o This waste stream should be classified as flammable and toxic.

o Disposal Procedure:

[¢]

[e]

o

disposal protocols.

o

laboratory, away from general work areas.

Emergency Procedures

Spill Response:

Do not dispose of 1-(2-Furyl)ethanol-d3 down the drain.[1]
Follow all institutional, local, and national regulations for hazardous waste disposal.

Contact your institution's Environmental Health and Safety (EHS) office for specific

Waste containers should be stored in a designated satellite accumulation area within the
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e Evacuate the immediate area and alert nearby personnel.

e If the spill is large or you are not trained to handle it, contact your institution's emergency
response team.

o For small spills within a chemical fume hood, use an absorbent material (e.qg., spill pads,
vermiculite) to contain the liquid.

o Collect the absorbent material and place it in a sealed container for hazardous waste
disposal.

Thoroughly decontaminate the spill area.

First Aid:
Exposure Route First Aid Measures
Move the individual to fresh air immediately. If
Inhalation breathing is difficult, administer oxygen. Seek

immediate medical attention.

Immediately remove contaminated clothing.
) Flush the affected skin with copious amounts of
Skin Contact . .
water for at least 15 minutes. Seek medical

attention.

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Do NOT induce vomiting. If the person is
Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention.

This guide is intended to provide essential safety information. Always consult the most recent
Safety Data Sheet for the specific product you are using and follow all of your institution's
safety policies and procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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